Cas no 1220029-87-7 (4-Chloro-2-methylphenyl 3-pyrrolidinylmethyl-ether hydrochloride)

• Product Name: 4-Chloro-2-methylphenyl 3-pyrrolidinylmethyl-ether hydrochloride
• CAS No: 1220029-87-7
• MF: C₁₂H₁₇Cl₂NO
• MW: 262.175481557846
• CID: 1068880
• PubChem ID: 56829701
• Update Time: 2025-10-07

4-Chloro-2-methylphenyl 3-pyrrolidinylmethyl-ether hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methylphenyl 3-pyrrolidinylmethyl-ether hydrochloride
• 3-((4-Chloro-2-methylphenoxy)methyl)pyrrolidine hydrochloride
• 3-[(4-chloro-2-methylphenoxy)methyl]pyrrolidine;hydrochloride
• AKOS015849073
• 3-((4-Chloro-2-methylphenoxy)methyl)pyrrolidinehydrochloride
• 1220029-87-7

• MDL： MFCD13560065
• Inchi： 1S/C12H16ClNO.ClH/c1-9-6-11(13)2-3-12(9)15-8-10-4-5-14-7-10;/h2-3,6,10,14H,4-5,7-8H2,1H3;1H
• InChI Key： GLJQZXJFHOEGDT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OCC1CNCC1.Cl

Computed Properties

• Exact Mass: 261.0687196g/mol
• Monoisotopic Mass: 261.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Chloro-2-methylphenyl 3-pyrrolidinylmethyl-ether hydrochloride

4-Chloro-2-methylphenyl 3-pyrrolidinylmethyl-ether hydrochloride: A Comprehensive Overview

The compound with CAS No. 1220029-87-7, known as 4-Chloro-2-methylphenyl 3-pyrrolidinylmethyl-ether hydrochloride, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocycle, and exhibits unique properties due to its structural composition. The 4-chloro-2-methylphenyl group contributes to its aromatic character, while the 3-pyrrolidinylmethyl ether moiety introduces a nitrogen-containing ring system, enhancing its versatility in chemical reactions and biological interactions.

Recent studies have highlighted the importance of 4-Chloro-2-methylphenyl 3-pyrrolidinylmethyl-ether hydrochloride in drug discovery and development. Its ability to act as a bioisostere or a scaffold for designing new therapeutic agents has been extensively explored. Researchers have demonstrated that this compound can serve as a precursor for synthesizing bioactive molecules with potential applications in treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of 4-Chloro-2-methylphenyl 3-pyrrolidinylmethyl-ether hydrochloride involves a series of well-established organic reactions. The key steps include the formation of the aromatic ring with the 4-chloro-2-methylphenyl group, followed by the introduction of the pyrrolidine ring through nucleophilic substitution or condensation reactions. The hydrochloride salt form is often preferred due to its enhanced stability and solubility, making it easier to handle in laboratory settings.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits moderate to high binding affinity towards various biological targets, such as G-protein coupled receptors (GPCRs) and enzyme inhibitors. For instance, recent research has revealed its potential as an antagonist for certain ion channels, which could be beneficial in managing conditions like epilepsy and chronic pain.

Moreover, the 4-Chloro-2-methylphenyl 3-pyrrolidinylmethyl ether moiety has been found to enhance the pharmacokinetic properties of drugs by improving their absorption and bioavailability. This makes it an attractive candidate for drug delivery systems and prodrug design. Its ability to modulate drug release profiles has been explored in both in vitro and in vivo models, with encouraging results.

Another area where this compound has gained attention is its role in materials science. The nitrogen-containing pyrrolidine ring imparts unique electronic properties to the molecule, making it suitable for applications in polymer chemistry and catalysis. Researchers have successfully utilized it as a building block for synthesizing novel polymers with improved mechanical and thermal stability.

In conclusion, 4-Chloro-2-methylphenyl 3-pyrrolidinylmethyl ether hydrochloride is a multifaceted compound with diverse applications across various scientific disciplines. Its structural features make it an invaluable tool in organic synthesis, pharmacology, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovations.